Cas no 1693624-21-3 (1-bromo-2-3-(2-methoxyethoxy)propoxycyclohexane)

• Product Name: 1-bromo-2-3-(2-methoxyethoxy)propoxycyclohexane
• CAS No: 1693624-21-3
• MF: C₁₂H₂₃BrO₃
• MW: 295.213223695755
• CID: 5874548
• PubChem ID: 103405079
• Update Time: 2025-08-04

1-bromo-2-3-(2-methoxyethoxy)propoxycyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2-3-(2-methoxyethoxy)propoxycyclohexane
• 1693624-21-3
• EN300-1134520
• 1-bromo-2-[3-(2-methoxyethoxy)propoxy]cyclohexane

• Inchi： 1S/C12H23BrO3/c1-14-9-10-15-7-4-8-16-12-6-3-2-5-11(12)13/h11-12H,2-10H2,1H3
• InChI Key： OFPRQCWVMOUZLC-UHFFFAOYSA-N
• SMILES： BrC1CCCCC1OCCCOCCOC

Computed Properties

• Exact Mass: 294.08306g/mol
• Monoisotopic Mass: 294.08306g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 27.7Ų

Additional information on 1-bromo-2-3-(2-methoxyethoxy)propoxycyclohexane

Introduction to 1-bromo-2-3-(2-methoxyethoxy)propoxycyclohexane (CAS No. 1693624-21-3)

1-bromo-2-3-(2-methoxyethoxy)propoxycyclohexane, identified by its CAS number 1693624-21-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This compound, featuring a cyclohexane core substituted with bromine and methoxyethoxy groups, exhibits unique structural and chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 1-bromo-2-3-(2-methoxyethoxy)propoxycyclohexane consists of a cyclohexane ring substituted at the 1-position with a bromine atom, and at the 2 and 3 positions with a propoxymethoxyethoxy group. This particular arrangement of functional groups imparts distinct reactivity and solubility characteristics, making it a versatile building block for medicinal chemists. The presence of the bromine atom allows for further functionalization via cross-coupling reactions, while the methoxyethoxy side chain enhances solubility in both polar and non-polar solvents, facilitating its use in diverse synthetic pathways.

In recent years, the demand for novel compounds with tailored biological activities has driven extensive research into derivatives of 1-bromo-2-3-(2-methoxyethoxy)propoxycyclohexane. One particularly promising area of investigation has been its application in the development of small-molecule inhibitors targeting specific enzymatic pathways implicated in diseases such as cancer, inflammation, and neurodegeneration. The cyclohexane scaffold provides a rigid framework that can be modified to optimize binding affinity to biological targets, while the bromine substituent serves as a handle for further chemical manipulation.

Recent studies have highlighted the potential of 1-bromo-2-3-(2-methoxyethoxy)propoxycyclohexane as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling and are often dysregulated in various diseases. By leveraging the reactivity of the bromine atom, researchers have been able to introduce diverse pharmacophores that enhance inhibitory activity against specific kinases. For instance, modifications at the propoxymethoxyethoxy group have been shown to improve selectivity and reduce off-target effects, making these derivatives more suitable for therapeutic applications.

The pharmaceutical industry has also explored the use of 1-bromo-2-3-(2-methoxyethoxy)propoxycyclohexane in the development of antiviral agents. The structural features of this compound allow for interactions with viral proteases and polymerases, disrupting critical steps in viral replication. Additionally, its ability to cross the blood-brain barrier has made it an attractive candidate for treating neurological disorders. Preclinical studies have demonstrated promising results in animal models, suggesting that derivatives of this compound may offer therapeutic benefits without significant side effects.

Beyond its applications in drug discovery, 1-bromo-2-3-(2-methoxyethoxy)propoxycyclohexane has found utility in materials science and agrochemical research. Its unique chemical properties make it a valuable intermediate in the synthesis of polymers with enhanced thermal stability and mechanical strength. Furthermore, modifications to its structure have led to the development of novel agrochemicals with improved efficacy against pests and pathogens while maintaining environmental safety.

The synthesis of 1-bromo-2-3-(2-methoxyethoxy)propoxycyclohexane typically involves multi-step organic transformations starting from commercially available precursors. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are employed to introduce the desired functional groups with high precision. These synthetic routes have been optimized to maximize yield and minimize byproduct formation, ensuring that researchers can access pure samples for further characterization and application.

In conclusion, 1-bromo-2-3-(2-methoxyethoxy)propoxycyclohexane (CAS No. 1693624-21-3) is a multifaceted compound with broad applications across pharmaceuticals, materials science, and agrochemicals. Its unique structural features enable its use as a versatile intermediate in synthesizing bioactive molecules targeting various diseases. As research continues to uncover new applications for this compound, its significance in advancing chemical biology and drug discovery is expected to grow even further.